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Compound of Interest

Compound Name: Cyclo(Ala-Gly)

Cat. No.: B051597 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Cyclo(Ala-Gly), also known as (S)-3-Methylpiperazine-2,5-dione. Researchers, scientists, and

drug development professionals must adhere to these procedural guidelines to ensure

laboratory safety and environmental compliance. While specific hazard data for Cyclo(Ala-Gly)
is not extensively documented, it is imperative to treat it as a potentially hazardous chemical

and follow standard laboratory chemical waste disposal protocols.[1][2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Cyclo(Ala-Gly) is provided in the

table below. This information is valuable for a preliminary risk assessment and for ensuring

compatible waste storage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b051597?utm_src=pdf-interest
https://www.benchchem.com/product/b051597?utm_src=pdf-body
https://www.benchchem.com/product/b051597?utm_src=pdf-body
https://www.benchchem.com/pdf/Prudent_Disposal_of_cyclo_L_Phe_trans_4_hydroxy_L_Pro_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Cyclo_Phe_Trp.pdf
https://www.benchchem.com/product/b051597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 4526-77-6 [3]

Molecular Formula C₅H₈N₂O₂ [4]

Molecular Weight 128.13 g/mol [4]

Appearance
White Powder / White

crystalline

Purity
Typically ≥95% for research

grades

Storage Conditions Store at < -15°C to 0-8°C

Step-by-Step Disposal Protocol
The disposal of Cyclo(Ala-Gly) must be conducted in accordance with local, state, and federal

regulations. The following is a general, procedural guide for its safe management as laboratory

chemical waste.

Personal Protective Equipment (PPE)
Before handling Cyclo(Ala-Gly) for disposal, it is essential to wear appropriate Personal

Protective Equipment (PPE) to minimize exposure. This includes:

Safety Goggles: To protect against accidental splashes or dust.

Lab Coat: To protect clothing and skin.

Chemical-Resistant Gloves: Nitrile or other suitable gloves should be worn.

Waste Identification and Segregation
Proper identification and segregation are the foundational steps for safe chemical waste

disposal.

Waste Classification: All waste containing Cyclo(Ala-Gly) must be classified as chemical

waste. This includes the pure compound, solutions, and any contaminated materials such as
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weighing paper, pipette tips, and gloves.

Segregation: Keep Cyclo(Ala-Gly) waste separate from other waste streams to prevent

inadvertent and potentially hazardous chemical reactions.

Waste Collection and Containment
All chemical waste must be stored in appropriate containers.

Solid Waste:

Place unused or expired Cyclo(Ala-Gly) powder into a clearly labeled, sealed, and

chemically compatible container designated for solid chemical waste.

Collect contaminated disposable items (e.g., weighing paper, gloves) in a separate, clearly

labeled waste bag or container.

Liquid Waste:

Collect all solutions containing Cyclo(Ala-Gly) in a dedicated, sealed, and leak-proof

waste container. The original container is often a suitable choice for waste storage.

Container Requirements:

Containers must be in good condition, free from damage or leaks, and have a secure,

tight-fitting cap.

Do not overfill containers; leave at least one inch of headspace to allow for expansion.

Labeling and Storage
Properly labeled waste containers are critical for safety and regulatory compliance.

Labeling: All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste" or "Chemical Waste".

The full chemical name: "Cyclo(Ala-Gly)".

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b051597?utm_src=pdf-body
https://www.benchchem.com/product/b051597?utm_src=pdf-body
https://www.benchchem.com/product/b051597?utm_src=pdf-body
https://www.benchchem.com/product/b051597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The approximate quantity of the waste.

The date of accumulation.

Known hazards (e.g., "Caution: Toxicological properties not fully investigated").

Storage:

Store labeled waste containers in a designated and secure Satellite Accumulation Area

(SAA) at or near the point of generation.

This area should be away from general laboratory traffic.

Disposal
The final disposal of chemical waste must be handled by trained professionals.

Do Not Use Sink or Trash Disposal: Never dispose of Cyclo(Ala-Gly) or its containers in the

regular trash or down the drain. This can lead to environmental contamination and is a

violation of regulations.

Contact Environmental Health & Safety (EHS): Your institution's EHS office is the designated

authority for chemical waste disposal. Contact them to schedule a waste pickup. They will

ensure the waste is handled and disposed of by a licensed hazardous waste contractor.

Disposal Workflow
The following diagram illustrates the procedural workflow for the proper disposal of Cyclo(Ala-
Gly).
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1. Assess Waste Form
(Solid or Liquid)

2. Wear Appropriate PPE
(Goggles, Lab Coat, Gloves)

3. Segregate Waste
(Solid vs. Liquid, Incompatible Chemicals)

4. Contain Waste
(Use sealed, compatible containers)

5. Label Container
('Hazardous Waste', Chemical Name, Date)

6. Store in Designated Area
(Satellite Accumulation Area)

7. Schedule EHS Pickup
(Contact Environmental Health & Safety)

8. Professional Disposal
(Handled by licensed contractor)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Cyclo(Ala-Gly).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b051597#cyclo-ala-gly-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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